Cas no 6441-93-6 (Acid Red 35)

• Product Name: Acid Red 35
• CAS No: 6441-93-6
• MF: C₁₉H₁₅N₃Na₂O₈S₂
• MW: 523.447243928909
• MDL: MFCD03939208
• CID: 46776
• Update Time: 2026-05-14

Acid Red 35 Chemical and Physical Properties

Names and Identifiers

• Acid Red 35
• ACID PINK 3B
• disodium,(3E)-5-acetamido-3-[(2-methylphenyl)hydrazinylidene]-4-oxonaphthalene-2,7-disulfonate
• 2,7-Naphthalenedisulfonic acid, 5-(acetylamino)-4-hydroxy-3-((2-methylphenyl)azo)-, disodium salt
• 2,7-Naphthalenedisulfonic acid, 5-(acetylamino)-4-hydroxy-3-(2-(2-methylphenyl)diazenyl)-, sodium salt (1:2)
• 5-(Acetylamino)-4-hydroxy-3-((2-methylphenyl)azo)-2,7-naphthalene- disulfonic acid, disodium salt
• CI 18065
• disodium (3E)-5-(acetylamino
• Disodium 5-(acetylamino)-4-hydroxy-3-((o-tolyl)azo)naphthalene-2,7-disulphonate
• C.I. Acid red 35
• 7-naphthalenedisulfonic acid,5-(acetylamino)-4-hydroxy-3-[(2-methylphenyl)azo]-disodium salt
• C.1.Acid Red 35(18065)
• Acid Red 3B
• Diacid Supra Red 3B
• Disodium 5-(acetylamino)-4-hydroxy-3-[(o-tolyl)azo]naphthalene-2,7-disulphonate
• Acid Red 35

• MDL： MFCD03939208
• SMILES： O=S(C1=C(/N=N/C2=CC=CC=C2C)C(O)=C3C(NC(C)=O)=CC(S(=O)([O-])=O)=CC3=C1)([O-])=O.[Na+].[Na+]

Computed Properties

• Exact Mass: 523.01000

Experimental Properties

• Melting Point: >360°C
• PSA: 205.21000
• LogP: 5.27040

Acid Red 35 Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates